Cas no 1025010-00-7 (3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carboxylic acid)

3-(5-Methylthiophen-2-yl)-1H-pyrazole-5-carboxylic acid is a heterocyclic compound featuring a pyrazole core substituted with a 5-methylthiophen-2-yl group and a carboxylic acid functionality. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and coordination chemistry. The presence of both the pyrazole and thiophene moieties enhances its potential as a ligand or intermediate in the development of bioactive molecules. The carboxylic acid group allows for further derivatization, enabling the formation of amides, esters, or metal complexes. Its well-defined reactivity and stability make it suitable for use in controlled synthetic pathways, offering researchers a reliable scaffold for molecular design.

3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carboxylic acid structure

1025010-00-7 structure

Product Name:3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carboxylic acid

CAS No:1025010-00-7

MF:C₉H₈N₂O₂S

MW:208.237020492554

MDL:MFCD03030191

CID:3057371

PubChem ID:4660499

Update Time:2025-05-23

3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-(5-Methyl-2-thienyl)-1H-pyrazole-5-carboxylic acid
- AKOS BBS-00005958
- TIMTEC-BB SBB011198
- IFLAB-BB F2130-0052
- ASINEX-REAG BAS 07750324
- 5-(5-METHYL-THIOPHEN-2-YL)-2H-PYRAZOLE-3-CARBOXYLIC ACID
- 3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carboxylic acid
- MFCD03030191
- AKOS000270551
- F2130-0052
- SMR000278014
- HMS2656I14
- 1025010-00-7
- CHEMBL1498717
- AKOS009110087
- STK392473
- 5-(5-methylthien-2-yl)-1H-pyrazole-3-carboxylic acid
- 3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carboxylicacid
- Z228590088
- AB00610819-02
- EN300-30975
- 5-(5-methylthiophen-2-yl)-1H-pyrazole-3-carboxylic acid
- MLS000716497
- 3-(5-Methyl-2-thienyl)-1H-pyrazole-5-carboxylic acid, AldrichCPR
- BS-39054
- ARB01000
- 845-033-9
- MDL： MFCD03030191
- Inchi： 1S/C9H8N2O2S/c1-5-2-3-8(14-5)6-4-7(9(12)13)11-10-6/h2-4H,1H3,(H,10,11)(H,12,13)
- InChI Key： JIJVBLCUMDFCFW-UHFFFAOYSA-N
- SMILES： S1C(C)=CC=C1C1=CC(C(=O)O)=NN1

Computed Properties

Exact Mass: 208.03064868g/mol
Monoisotopic Mass: 208.03064868g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 94.2Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: 209-211 °C
Boiling Point: 484.8±45.0 °C at 760 mmHg
Flash Point: 247.0±28.7 °C
Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-(5-methylthiophen-2-yl)-1H-pyrazole-5-carboxylic acid Pricemore >>

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